Cas no 56616-91-2 (3-Bromo-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-Bromo-1-methyl-1H-1,2,4-triazole
• CAS No: 56616-91-2
• MF: C₃H₄BrN₃
• MW: 161.987958908081
• MDL: MFCD11109755
• CID: 368836
• PubChem ID: 143392
• Update Time: 2025-04-19

3-Bromo-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole,3-bromo-1-methyl-
• 3-bromo-1-methyl-1,2,4-triazole
• KWGLUDZPAMFWJZ-UHFFFAOYSA-N
• SY043004
• A831116
• MFCD11109755
• 3-bromanyl-1-methyl-1,2,4-triazole
• EN300-232928
• 1H-1,2,4-Triazole, 3-bromo-1-methyl-
• SCHEMBL2270773
• GS-3719
• 3-Bromo-1-methyl-1H-1,2,4-triazole, AldrichCPR
• DTXSID70205186
• AKOS006308181
• 56616-91-2
• FT-0730057
• CS-W016130
• 3-bromo-1-methyl-1H-[1,2,4]TRIAZOLE
• STL251056
• DB-012073
• ALBB-018569
• BBL031818

• MDL： MFCD11109755
• Inchi： 1S/C3H4BrN3/c1-7-2-5-3(4)6-7/h2H,1H3
• InChI Key： KWGLUDZPAMFWJZ-UHFFFAOYSA-N
• SMILES： BrC1N=CN(C)N=1

Computed Properties

• Exact Mass: 160.95900
• Monoisotopic Mass: 160.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.7A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.93
• Melting Point: No data available
• Boiling Point: 255.9±23.0 °C at 760 mmHg
• Flash Point: 108.5±22.6 °C
• Refractive Index: 1.669
• PSA: 30.71000
• LogP: 0.57760

3-Bromo-1-methyl-1H-1,2,4-triazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides